Cas no 493028-20-9 (5-Ethyl-4-(4-methoxyphenyl)-1,3-thiazol-2-amine)

5-Ethyl-4-(4-methoxyphenyl)-1,3-thiazol-2-amine structure
493028-20-9 structure
Product Name:5-Ethyl-4-(4-methoxyphenyl)-1,3-thiazol-2-amine
CAS No:493028-20-9
MF:C12H14N2OS
MW:234.317361354828
MDL:MFCD02232182
CID:1072492
PubChem ID:828523
Update Time:2025-04-20

5-Ethyl-4-(4-methoxyphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Ethyl-4-(4-methoxy-phenyl)-thiazol-2-ylamine
    • ​CBFβ Inhibitor​
    • 5-ethyl-4-(4-methoxyphenyl)-1,3-thiazole-2-ylamine
    • 5-Ethyl-4-(4-methoxyphenyl)thiazol-2-yl-amine
    • AC1LGX5Q
    • AC1Q2SVZ
    • Oprea1_378728
    • ST065878
    • thiazol-2-amine, 17
    • RUNX1-IN-17
    • SCHEMBL20767251
    • Runx1-CBF
    • CBF? Inhibitor
    • 493028-20-9
    • Z57326240
    • EN300-69596
    • A interaction inhibitor 1
    • G27353
    • NCGC00182728-01
    • DTXSID10356681
    • SR-01000313753-1
    • CBFbeta Inhibitor
    • 5-Ethyl-4-(4'-methoxyphenyl)-thiazolyl-2-amine
    • BDBM31185
    • SR-01000313753
    • NS-03123
    • HY-124137
    • 5-ethyl-4-(4-methoxyphenyl)-1,3-thiazol-2-amine
    • Oprea1_717807
    • CS-0084454
    • CHEMBL1872207
    • MFCD02232182
    • CBF Inhibitor
    • AKOS000300270
    • CBF beta
    • DA-70198
    • 5-ethyl-4-(4-methoxyphenyl)-1,3-thiazol-2-ylamine
    • AG-690/40721461
    • 5-Ethyl-4-(4-methoxyphenyl)-1,3-thiazol-2-amine
    • MDL: MFCD02232182
    • Inchi: 1S/C12H14N2OS/c1-3-10-11(14-12(13)16-10)8-4-6-9(15-2)7-5-8/h4-7H,3H2,1-2H3,(H2,13,14)
    • InChI Key: QHRCVGXBBIRPTE-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(C2C=CC(=CC=2)OC)=C1CC

Computed Properties

  • Exact Mass: 234.08268425g/mol
  • Monoisotopic Mass: 234.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 76.4Ų

5-Ethyl-4-(4-methoxyphenyl)-1,3-thiazol-2-amine Security Information

5-Ethyl-4-(4-methoxyphenyl)-1,3-thiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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